Cas no 1055926-31-2 ((1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide)

• Product Name: (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide
• CAS No: 1055926-31-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1077229
• PubChem ID: 5356867
• Update Time: 2025-06-09

(1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide
• N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide
• BS-3978
• EN300-52146
• NCIOpen2_000280
• Z285225846
• N-Hydroxy-2-(4-methoxy-phenyl)-acetamidine
• AKOS000157774
• HMS2579G09
• 1055926-31-2
• (Z)-N'-hydroxy-2-(4-methoxyphenyl)ethanimidamide
• HMS1378E18
• MLS000584921
• AKOS022172838
• 6965-38-4
• STL430414
• (Z)-N'-Hydroxy-2-(4-methoxyphenyl)acetimidamide
• SMR000207306
• 2-(4-Methoxyphenyl)-acetamidoxime

• MDL： MFCD02089343
• Inchi： 1S/C9H12N2O2/c1-13-8-4-2-7(3-5-8)6-9(10)11-12/h2-5,12H,6H2,1H3,(H2,10,11)
• InChI Key： QIACLRIKXICINP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C/C(=N/O)/N

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide

Introduction to (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide (CAS No. 1055926-31-2)

(1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide, also known by its CAS number 1055926-31-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidamides and is characterized by its unique structural features, which include a hydroxy group, a methoxyphenyl moiety, and an imidamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide is defined by its Z configuration, which is crucial for its biological activity. The presence of the hydroxy group and the methoxyphenyl substituent imparts specific physicochemical properties that influence its solubility, stability, and reactivity. These properties are essential for understanding its behavior in biological systems and for optimizing its use in drug development.

Recent studies have highlighted the potential of (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are major contributors to chronic inflammation.

In addition to its anti-inflammatory properties, (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide has also demonstrated potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific molecular pathways. For instance, it has been shown to activate the intrinsic apoptotic pathway by increasing the expression of pro-apoptotic proteins such as Bax and decreasing the expression of anti-apoptotic proteins like Bcl-2. This dual mechanism of action makes it a promising candidate for further investigation in oncology.

The pharmacokinetic profile of (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide has been studied extensively to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vitro and in vivo studies have revealed that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Metabolism studies have identified several metabolites, including glucuronide conjugates and oxidative products, which are primarily excreted via the urinary route.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the delivery and efficacy of (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide. One such approach involves the use of nanotechnology-based drug delivery systems. These systems can protect the compound from premature degradation and enhance its targeted delivery to specific tissues or cells. For example, liposomal formulations have shown promise in improving the bioavailability and reducing the side effects associated with this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide in human subjects. Early-phase trials have demonstrated that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and support further clinical development.

In conclusion, (1Z)-N'-Hydroxy-2-(4-methoxyphenyl)ethanimidamide (CAS No. 1055926-31-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as inflammation and cancer therapy. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its use in clinical settings.